Cas no 2172459-99-1 (5-cyclobutyl-9-methyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172459-99-1
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5567710
• PubChem ID: 165596962
• Update Time: 2025-05-30

5-cyclobutyl-9-methyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• EN300-1638992
• 2172459-99-1
• 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane
• 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro5.6dodecane

• Inchi： 1S/C15H27NO/c1-12-4-3-8-15(9-7-12)14(13-5-2-6-13)16-10-11-17-15/h12-14,16H,2-11H2,1H3
• InChI Key： ULUOLYIFYOIOSP-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCC2)C21CCCC(C)CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro5.6dodecane

Recent Advances in the Study of 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2172459-99-1)

The compound 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2172459-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane with high purity and yield. Researchers have employed advanced catalytic systems and stereoselective techniques to optimize the synthesis process, as reported in a 2023 publication in the Journal of Medicinal Chemistry. The compound's spirocyclic framework has been identified as a key structural motif that enhances binding affinity to specific biological targets, particularly in the central nervous system (CNS).

Pharmacological evaluations of 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane have revealed its potential as a modulator of neurotransmitter receptors, including GABA_A and NMDA receptors. Preclinical studies conducted in rodent models demonstrated promising anxiolytic and neuroprotective effects, with minimal off-target activity. These findings suggest that the compound could be a candidate for further development in treating anxiety disorders and neurodegenerative diseases.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase pathways. The mechanism of action appears to involve inhibition of cell cycle progression and induction of apoptosis, though further mechanistic studies are warranted.

Despite these promising results, challenges remain in the clinical translation of 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Current efforts are focused on structural optimization to improve pharmacokinetic properties while retaining the compound's therapeutic efficacy.

In conclusion, 5-cyclobutyl-9-methyl-1-oxa-4-azaspiro[5.6]dodecane represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and diverse biological activities make it a valuable scaffold for further research. Continued investigation into its mechanisms of action and therapeutic potential is expected to yield significant insights for the chemical biology and pharmaceutical communities.